N-{4-[4-benzyl-5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide

• Molecular Formula: C32H28ClN5O2S
• Molecular Weight: 582.1 g/mol
• IUPAC Name: N-[4-[4-benzyl-5-[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]phenyl]-2-chlorobenzamide
• InChI: InChI=1S/C32H28ClN5O2S/c1-21-9-8-10-22(2)29(21)35-28(39)20-41-32-37-36-30(38(32)19-23-11-4-3-5-12-23)24-15-17-25(18-16-24)34-31(40)26-13-6-7-14-27(26)33/h3-18H,19-20H2,1-2H3,(H,34,40)(H,35,39)
• InChI Key: FWJNSBRBIGITBX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NN=C(N2CC3=CC=CC=C3)C4=CC=C(C=C4)NC(=O)C5=CC=CC=C5Cl

Description

N-{4-[4-benzyl-5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs.

Mechanism of Action

The mechanism of action of N-{4-[4-benzyl-5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes or proteins that are involved in the development of diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-{4-[4-benzyl-5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide vary depending on the specific disease being treated. Studies have shown that it can inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[4-benzyl-5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide in lab experiments is its potential to target specific diseases. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-{4-[4-benzyl-5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide. These include further investigation into its mechanism of action, optimizing its synthesis method, and exploring its potential use in combination with other drugs for the treatment of various diseases. Additionally, more research is needed to determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of N-{4-[4-benzyl-5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide involves the reaction of 4-(4-bromophenyl)-5-(2-((2,6-dimethylphenyl)amino)-2-oxoethylthio)-4H-1,2,4-triazole-3-thiol with benzylamine in the presence of potassium carbonate. The resulting product is then treated with 2-chlorobenzoyl chloride to obtain the final compound.

Scientific Research Applications

N-{4-[4-benzyl-5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide has shown potential as a drug candidate for the treatment of various diseases. It has been studied for its antitumor, antimicrobial, and antifungal properties. In addition, it has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.